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molecular formula C8H8FN B1304769 5-Fluoroindoline CAS No. 2343-22-8

5-Fluoroindoline

Cat. No. B1304769
CAS RN: 2343-22-8
M. Wt: 137.15 g/mol
InChI Key: NXQRMQIYCWFDGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07157577B2

Procedure details

5-Fluoroindole (3 g, 22.2 mmol) in glacial acetic acid (35 mL) was treated with sodium cyanoborohydride (2.79 mg, 44.4 mmol) portionwise at room temperature with stirring. After one hour, the reaction was diluted with water and basified with 40% sodium hydroxide with cooling. The mixture was extracted 3 times with dichloromethane, dried and concentrated to give 5-fluoroindoline. It was used in the next step without further purification. 1H-NMR (300 MHz, dimethylsulfoxide-d6) δ 6.86 (m, 1H), 6.68 (dt, 1H), 6.42 (dd, 1H), 5.32 (br s, 1H, NH), 3.38 (m, 2H, CH2), 2.87 (t, 2H, CH2).
Name
5-Fluoroindole
Quantity
3 g
Type
reactant
Reaction Step One
Name
sodium cyanoborohydride
Quantity
2.79 mg
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
35 mL
Type
solvent
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
5-fluoroindoline

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][CH:6]=[CH:5]2.C([BH3-])#N.[Na+]>C(O)(=O)C.O.[OH-].[Na+]>[F:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][CH2:6][CH2:5]2 |f:1.2,5.6|

Inputs

Step One
Name
5-Fluoroindole
Quantity
3 g
Type
reactant
Smiles
FC=1C=C2C=CNC2=CC1
Name
sodium cyanoborohydride
Quantity
2.79 mg
Type
reactant
Smiles
C(#N)[BH3-].[Na+]
Name
acetic acid
Quantity
35 mL
Type
solvent
Smiles
C(C)(=O)O
Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
solvent
Smiles
[OH-].[Na+]

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
with cooling
EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted 3 times with dichloromethane
CUSTOM
Type
CUSTOM
Details
dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 1 h
Name
5-fluoroindoline
Type
product
Smiles
FC=1C=C2CCNC2=CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.